Cas no 2018-85-1 (methyl 2-(oxolan-2-yl)acetate)

• Product Name: methyl 2-(oxolan-2-yl)acetate
• CAS No: 2018-85-1
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD08445340
• CID: 1026072
• PubChem ID: 10975604
• Update Time: 2025-06-09

methyl 2-(oxolan-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(tetrahydrofuran-2-yl)acetate
• methyl 2-(oxolan-2-yl)acetate
• 2-(Tetrahydrofuran-2-yl)-essigsaeuremethylester
• 2-Tetrahydrofurylessigsaeure-methylester
• ANW-68574
• methyl (tetrahydrofuran-2-yl)acetate
• methyl 2-(tetrahydro-2-furyl)acetate
• methyl 2-oxolan-2-ylacetate
• Methyl tetrahydro-2-furanylacetate
• methyl tetrahydrofuran-2-ylacetate
• SBB014349
• STK689825
• SureCN2125917
• tetrahydrofuran-2-yl-acetic acid methyl ester
• Z227835442
• A926528
• MFCD08445340
• SCHEMBL2125917
• DB-334761
• CS-0215613
• CAA01885
• DTXSID40450348
• EN300-26668
• METHYL 2-TETRAHYDRO-2-FURANYLACETATE
• AS-48656
• 2-Furanacetic acid, tetrahydro-, methyl ester
• Methyl2-(tetrahydrofuran-2-yl)acetate
• methyl 2-tetrahydrofuranylacetate
• AKOS005602141
• F52226
• 2018-85-1

• MDL： MFCD08445340
• Inchi： 1S/C7H12O3/c1-9-7(8)5-6-3-2-4-10-6/h6H,2-5H2,1H3
• InChI Key： XLMRNEKONLWKAP-UHFFFAOYSA-N
• SMILES： COC(CC1OCCC1)=O

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Boiling Point: 87.5°C at 15 mmHg
• PSA: 35.53

methyl 2-(oxolan-2-yl)acetate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on methyl 2-(oxolan-2-yl)acetate

Comprehensive Guide to Methyl 2-(oxolan-2-yl)acetate (CAS No. 2018-85-1): Properties, Applications, and Industry Insights

Methyl 2-(oxolan-2-yl)acetate (CAS No. 2018-85-1) is a versatile organic compound gaining traction in pharmaceutical, fragrance, and specialty chemical industries. This ester derivative, characterized by its oxolane (tetrahydrofuran) ring and methyl acetate functional group, offers unique reactivity and solubility profiles. As demand for sustainable and bio-based chemicals rises, this compound’s role in green synthesis and flavor-enhancing applications has sparked significant interest among researchers and manufacturers alike.

The molecular structure of methyl 2-(oxolan-2-yl)acetate combines a five-membered cyclic ether with an ester moiety, making it a valuable intermediate for heterocyclic compound synthesis. Its CAS No. 2018-85-1 is frequently searched in chemical databases, reflecting its relevance in patent filings and R&D projects. Recent studies highlight its potential as a chiral building block in asymmetric catalysis, aligning with the pharmaceutical industry’s focus on enantioselective reactions.

From an industrial perspective, methyl 2-(oxolan-2-yl)acetate is prized for its low volatility and high solvency power, which are critical in coatings and adhesive formulations. Environmental regulations are driving innovation in solvent alternatives, and this compound’s biodegradability potential positions it as a candidate for eco-friendly formulations. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed to verify its purity, a topic frequently queried in academic forums.

Consumer trends toward natural fragrances have amplified interest in methyl 2-(oxolan-2-yl)acetate as a precursor for fruit-flavored esters. Its subtle fruity odor profile makes it suitable for flavor and fragrance applications, particularly in cosmetics and food additives. Regulatory compliance, including REACH and FDA guidelines, is a recurring search theme, underscoring the need for transparent safety data in product development.

In the context of green chemistry, researchers are exploring catalytic methods to synthesize methyl 2-(oxolan-2-yl)acetate from renewable feedstocks. This aligns with global initiatives to reduce reliance on petrochemicals. Keywords like "sustainable ester synthesis" and "bio-based solvents" reflect growing user inquiries in this domain. The compound’s stability under mild conditions further enhances its appeal for flow chemistry applications.

Supply chain dynamics for CAS No. 2018-85-1 are another hot topic, with manufacturers emphasizing batch-to-batch consistency and scalability. Technical datasheets often highlight its storage stability and compatibility with common organic reagents, addressing frequent purchaser concerns. As the specialty chemicals market expands, this compound’s niche applications—from electronic materials to agrochemical intermediates—continue to diversify.

For laboratory users, protocols involving methyl 2-(oxolan-2-yl)acetate often focus on its purification methods and reaction optimization. Online discussions frequently cite its use in multistep organic synthesis, particularly for constructing complex molecular architectures. The compound’s logP value and hydrogen-bonding capacity are also key parameters in drug design queries.

In summary, methyl 2-(oxolan-2-yl)acetate (CAS No. 2018-85-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with evolving regulatory and environmental standards, ensure its continued relevance across scientific and industrial landscapes.